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Compound of Interest

1,4-
Compound Name:
Bis(bromaodifluoromethyl)benzene

cat. No.: B1337825

Application Notes and Protocols for 1,4-
Bis(bromodifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling guidelines for 1,4-
Bis(bromodifluoromethyl)benzene (CAS No. 651-12-7). Adherence to these protocols is
crucial to ensure a safe laboratory environment and to minimize risks to personnel.

Chemical and Physical Properties

1,4-Bis(bromodifluoromethyl)benzene is a chemical intermediate that requires careful
handling due to its hazardous properties. A summary of its key physical and chemical data is
provided below.
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Property Value Reference
CAS Number 651-12-7 [1]
Molecular Formula C8H4Br2F4 [1]
Molecular Weight 335.92 g/mol [1]

Boiling Point 154 - 155 °C (309 - 311 °F)

Density 1.607 g/cm3 at 25 °C (77 °F)

Appearance Light yellow liquid [2]

Odor Odorless [2]

Hazard Identification and Classification

This compound is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour.
Skin irritation 2 H315: Causes skin irritation.[3]
) o H319: Causes serious eye
Serious eye irritation 2A

irritation.[3]

Specific target organ toxicity —
single exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation.[3][4]

Signal Word: Warning[3]

Hazard Pictograms:

e Flame
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¢ Exclamation Mark

Experimental Protocols: Safe Handling and Storage

3.1. Engineering Controls

o Work with this chemical should be conducted in a well-ventilated area, such as a chemical
fume hood.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[6]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
vicinity of any potential exposure.[5][6]

3.2. Personal Protective Equipment (PPE)
o Eye and Face Protection: Wear chemical safety goggles or a face shield.[5][7]
o Skin Protection:

o Wear protective gloves. Inspect gloves prior to use and use proper glove removal
technique.[7]

o Wear flame-retardant antistatic protective clothing.
o Safety shoes are recommended.[5]
o Respiratory Protection: If ventilation is inadequate, wear a suitable respirator.[5]

3.3. Handling Procedures

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][4]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use only non-sparking tools.
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o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.

e Do not eat, drink, or smoke when using this product.[5][8]

3.4. Storage Procedures

Store in a well-ventilated place and keep the container tightly closed.[3][4]

Store locked up.[3][4]

Keep in a dry, cool place.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4][6]

First-Aid Measures
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Exposure Route

First-Aid Protocol

Reference

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing, give
artificial respiration. Call a
POISON CENTER or doctor if
you feel unwell.[3][5]

Skin Contact

Take off immediately all
contaminated clothing. Rinse
skin with plenty of water or
shower. If skin irritation occurs,
get medical advice/attention.
Wash contaminated clothing

before reuse.[3][4]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[3][4]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Get
immediate medical

advice/attention.[5]

Accidental Release and Disposal

5.1. Accidental Release Measures

o Evacuate unnecessary personnel from the danger area.

» Do not breathe vapors or aerosols. Avoid substance contact.
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o Ensure adequate ventilation.

» Remove all sources of ignition.[3]

o Cover drains to prevent the product from entering them.

» Contain the spill using a liquid-absorbent material (e.g., sand, silica gel).[4]

» Collect the absorbed material and place it in a suitable, closed container for disposal.[4]
5.2. Disposal Considerations

» Dispose of contents and container in accordance with local, regional, and national
regulations.[3][4]

e Do not empty into drains.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.
[4] Containers may explode when heated.[6]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), hydrogen
halides, and gaseous hydrogen fluoride (HF).[4][6]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]

Diagrams
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Workflow for Safe Handling of 1,4-Bis(bromodifluoromethyl)benzene

Preparation
Hazard Identification Spill Response Exposure Response Fire Response
(Flammabile, Irritant) (Contain, Absorb, Collect) (First-Aid Measures) (Use Appropriate Extinguisher)

Y

Review Safety Data Sheet (SDS)

A 4

Engineering Controls Check
(Fume Hood, Eyewash)

A 4

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Hangling
A\

Ground Equipment
(Prevent Static Discharge)

A 4

Handle in Fume Hood

A 4

Avoid Inhalation, Skin,
and Eye Contact

A 4

Keep Away from Ignition Sources

Sto#\ge

Store in Tightly Closed Container

\ 4

Store in a Cool, Dry,
Well-Ventilated Area

A 4

Store Locked Up

A 4

Segregate from Incompatibles

Dis;‘l;)sal

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Safety handling workflow for 1,4-Bis(bromodifluoromethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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